BE“GHE Foundational & Exploratory

Check Availability & Pricing

Physical properties of 4-n-Propylanisole

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Methoxy-4-propylbenzene

cat. No.: B087226

An In-depth Technical Guide to the Physical Properties of 4-n-Propylanisole

This technical guide provides a comprehensive overview of the core physical properties of 4-n-
propylanisole (also known as dihydroanethole or 1-methoxy-4-propylbenzene).[1][2] Intended
for researchers, scientists, and professionals in drug development, this document details key
physical constants, standardized experimental protocols for their determination, and visual
workflows to illustrate these methodologies.

Core Physical Properties

4-n-Propylanisole is a colorless to pale yellow liquid recognized for its sweet, herbaceous, and
anise-like aroma.[1][3] It is utilized as a flavoring and fragrance agent and serves as a chemical
intermediate in the synthesis of other organic compounds.[4][5][6]

The key physical and chemical properties of 4-n-propylanisole are summarized in the table
below for easy reference.
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Property Value
Molecular Formula C10H140
Molecular Weight 150.22 g/mol
CAS Number 104-45-0
Appearance Colorless to pale yellow liquid[1][3]
od Sweet, herbaceous, anise-type with a sassafras
or
undertone[1][3]
) ) -47.1 °C to 46 °C (Note: Significant variation in
Melting Point
reported values)[3][7][8][9]
Boiling Point 211.5 °C to 215 °C at 760 mmHg[1][3][4][7]1[9]
Density 0.9247 to 0.941 g/cms at 20-25 °C[3][4][7][8]

Refractive Index

n20/D 1.502 to 1.506[1][3][5][6][7]

Solubility

Slightly soluble in water; miscible in oils and
soluble in ethanol[1][3][8]

Vapor Pressure

0.266 mmHg at 25 °C[3][7]

Experimental Protocols

The following sections detail the standard methodologies for determining the principal physical
properties of 4-n-propylanisole.

Boiling Point Determination (Capillary Method)

This method is used to determine the temperature at which the vapor pressure of a liquid
equals the external pressure.[10][11]

Methodology:

e Sample Preparation: A small quantity (a few milliliters) of 4-n-propylanisole is placed into a
small test tube or a fusion tube.[10][12]
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Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the liquid
within the test tube.[12][13]

Apparatus Setup: The test tube assembly is attached to a thermometer, ensuring the sample
is level with the thermometer bulb. This setup is then immersed in a heating bath (e.g.,
paraffin oil in a Thiele tube or an aluminum block heater) to ensure uniform heating.[12][14]

Heating and Observation: The apparatus is heated slowly and gently (approximately 1-2°C
per minute as the boiling point is approached).[15] As the temperature rises, air trapped in
the capillary tube will slowly bubble out.

Boiling Point Identification: The boiling point is the temperature at which a rapid and
continuous stream of bubbles emerges from the open end of the capillary tube.[12][14] This
indicates that the vapor pressure of the liquid has overcome the atmospheric pressure. The
temperature is recorded at this point.
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1. Place 4-n-propylanisole
in fusion tube

:

2. Insert inverted, sealed
capillary tube

:

3. Attach to thermometer
and place in heating bath

:

4. Heat slowly and uniformly

:

5. Observe for rapid, continuous
stream of bubbles

6. Record temperature

Click to download full resolution via product page

Workflow for Boiling Point Determination

Melting Point Determination

While 4-n-propylanisole is a liquid at room temperature, determining the melting point is crucial
for purity assessment of substances that are solid at standard conditions. The reported melting
point has a wide and conflicting range, suggesting it may be solid well below room
temperature.[8] The Thiele tube or a melting point apparatus is commonly used.[15]

Methodology:

o Sample Preparation: A small amount of solidified 4-n-propylanisole is finely powdered. This
powder is then packed tightly into a capillary tube sealed at one end.[16]
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o Apparatus Setup: The capillary tube is attached to a thermometer and placed in a heating
medium, such as a Mel-Temp apparatus or an oil bath in a Thiele tube.[17]

e Heating: The sample is heated slowly and steadily, especially as the temperature
approaches the expected melting point.[15]

» Observation: The melting range is recorded from the temperature at which the first drop of
liquid appears (T1) to the temperature at which the entire solid has turned into a clear liquid
(T2).[16][18] A pure substance typically has a sharp melting range of 0.5-1.0°C.[15]

1. Pack powdered solid
4-n-propylanisole in capillary tube

;

2. Place in melting
point apparatus with thermometer

i

3. Heat bath slowly
(1-2°C / min near MP)

Observe Observe
4. Record T1: first 5. Record T2: all solid
liquid appears has melted

Result: Melting Range (T1-T2)
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Workflow for Melting Point Determination

Density Measurement

Density is determined by measuring the mass of a known volume of the liquid.[19]
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Methodology:

o Weigh Empty Cylinder: The mass of a clean, dry measuring cylinder or pycnometer (density
bottle) is accurately measured using an electronic balance.[19][20]

e Measure Volume: A specific volume of 4-n-propylanisole (e.g., 10 mL) is carefully added to
the measuring cylinder. The volume is read from the bottom of the meniscus at eye level to
avoid parallax error.[19]

» Weigh Filled Cylinder: The measuring cylinder containing the liquid is reweighed to get the
combined mass.[21]

» Calculation: The mass of the liquid is found by subtracting the mass of the empty cylinder
from the combined mass. The density is then calculated using the formula: Density (p) =
Mass (m) / Volume (V).[19] For higher accuracy, repeat the measurement multiple times and
average the results.[19]

1. Measure mass of empty,
dry measuring cylinder (m1)

i

2. Add a precise volume of
4-n-propylanisole (V)

'

3. Measure combined mass
of cylinder and liquid (m2)

'

4. Calculate mass of liquid
(m=m2-ml)

5. Calculate Density
(p=m/V)
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Workflow for Density Measurement

Refractive Index Measurement

The refractive index is a fundamental physical property that can be measured with high
precision using a refractometer, such as the Abbe refractometer.[22]

Methodology:

Calibration: The refractometer is first calibrated. This is typically done using distilled water,
for which the refractive index is well-known at a specific temperature.[22][23]

o Sample Application: A few drops of 4-n-propylanisole are placed on the clean, dry surface of
the measuring prism of the refractometer.[24]

e Measurement: The prism is closed, and light from a monochromatic source is passed
through the sample. The user looks through the eyepiece and adjusts the controls until the
boundary line between the light and dark regions is sharp and centered on the crosshairs.
[22][24]

e Reading: The refractive index value is then read directly from the instrument's scale. The
temperature should be controlled and recorded, as refractive index is temperature-
dependent.[22]
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1. Calibrate refractometer
with distilled water

:

2. Place 2-3 drops of
4-n-propylanisole on prism

:

3. Close prism and
allow light to pass through

:

4. Adjust optics to focus
boundary line on crosshairs

5. Read refractive index
from the scale
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Workflow for Refractive Index Measurement

Solubility Determination

A gualitative and semi-quantitative assessment of solubility is performed to understand the
compound's behavior in various solvents.

Methodology:

o Solvent Selection: A range of solvents is used, typically starting with water and followed by
organic solvents like ethanol, as well as acidic and basic solutions if relevant.[25]

e Procedure: A small, measured amount of 4-n-propylanisole (e.g., 0.05 mL or 25 mg) is
placed in a test tube.[25]
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o Titration and Observation: The solvent is added in small, incremental portions (e.g., 0.25 mL
at a time). After each addition, the test tube is vigorously shaken.[25]

« Classification: The solubility is observed and classified. A common threshold for solubility is
dissolving approximately 30 mg of solute in 1 mL of solvent. The compound is classified as
soluble, slightly soluble, or insoluble based on how much solute dissolves in a given volume
of solvent.[26] For 4-n-propylanisole, it is expected to be slightly soluble in water and fully
miscible with ethanol and oils.[3][8]

1. Place known amount of
4-n-propylanisole in test tube

:

2. Add solvent (e.g., water)
in small, measured increments

:

3. Shake vigorously after
each addition

l

4. Observe dissolution of the solute

5. Classify as soluble, slightly
soluble, or insoluble
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Workflow for Solubility Determination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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